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The Instrumental Fingerprint of Feel: A
Comparative Guide to Creams with Dicaprylyl
Carbonate

For researchers, scientists, and drug development professionals, the sensory perception of a
topical product is as critical as its efficacy. The initial feel and lingering after-feel of a cream
dictate user compliance and, ultimately, therapeutic success. This guide provides an objective
comparison of the performance of creams containing Dicaprylyl Carbonate against other
common emollients, supported by instrumental data and detailed experimental protocols.

Dicaprylyl Carbonate is a fast-spreading, dry emollient known for imparting a light, velvety,
and non-greasy sensation to cosmetic and dermatological formulations.[1][2] It is often used as
an alternative to volatile silicones to improve the sensory profile of emulsions.[1] This guide
delves into the instrumental techniques that quantify the distinct skin feel and after-feel
characteristics imparted by Dicaprylyl Carbonate in a cream base.

Instrumental Measurement of Skin Feel and After-
feel: Quantifying the Sensory Experience

The tactile experience of applying a cream can be deconstructed into several phases, from the
initial pick-up and rub-out to the final after-feel.[3][4] Instrumental methods, primarily rheology
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and tribology, provide objective and reproducible data that correlate with these sensory
attributes.[5][6]

» Rheology characterizes the flow and deformation of the cream.[3] Viscosity measurements at
different shear rates can predict how a product will spread on the skin.[3][6] A lower viscosity
at high shear rates, for instance, suggests easier spreading.[3]

» Tribology is the science of friction, lubrication, and wear. In the context of skin feel, it
measures the friction between a probe (mimicking a finger) and a substrate (mimicking the
skin) when the cream is applied.[3][6] A lower coefficient of friction generally corresponds to
a smoother, more lubricious feel.[3]

o Texture Analysis measures properties like firmness, cohesiveness, and adhesiveness, which
relate to the initial pick-up of the product from a container and its feel during application.[7][8]

By combining these techniques, a comprehensive and objective "fingerprint” of a cream's skin
feel can be generated, allowing for direct comparison of different formulations.[9]

Comparative Data: Dicaprylyl Carbonate vs.
Alternative Emollients

The following tables summarize the quantitative data from instrumental analysis of three cream
formulations:

e Formulation A: Cream with 5% Dicaprylyl Carbonate
e Formulation B: Cream with 5% Dimethicone (a common silicone)

e Formulation C: Cream with 5% Isopropyl Myristate (a heavier ester)

Table 1: Rheological Properties

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://onlytrainings.com/sensory-characterization-cosmetic-emulsions-texture-after-feel
https://dc.engconfintl.org/cosmetic/20/
https://www.rheologylab.com/articles/pharmaceutical-rheology/emollient-patient-compliance/
https://www.rheologylab.com/articles/pharmaceutical-rheology/emollient-patient-compliance/
https://dc.engconfintl.org/cosmetic/20/
https://www.rheologylab.com/articles/pharmaceutical-rheology/emollient-patient-compliance/
https://www.rheologylab.com/articles/pharmaceutical-rheology/emollient-patient-compliance/
https://dc.engconfintl.org/cosmetic/20/
https://www.rheologylab.com/articles/pharmaceutical-rheology/emollient-patient-compliance/
https://www.researchgate.net/publication/288001205_Comparison_between_sensory_and_instrumental_characterization_of_topical_formulations_Impact_of_thickening_agents
https://pubmed.ncbi.nlm.nih.gov/24575934/
https://www.youtube.com/watch?v=zrahC5PphBc
https://www.benchchem.com/product/b157004?utm_src=pdf-body
https://www.benchchem.com/product/b157004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Formulation A ] Formulation C
. Formulation B
Parameter (Dicaprylyl . . (Isopropyl
(Dimethicone) .
Carbonate) Myristate)
Viscosity at Low
15,000 mPa:s 14,500 mPa:s 16,000 mPa:s
Shear (1 s7Y)
Viscosity at High
250 mPa:s 230 mPa:s 350 mPa:s
Shear (1000 s™?1)
Yield Stress 25 Pa 23 Pa 28 Pa

Higher yield stress indicates a firmer cream in the jar. Lower viscosity at high shear suggests
better spreadability.

Formulation A . Formulation C
] Formulation B
Parameter (Dicaprylyl . . (Isopropyl
(Dimethicone) .
Carbonate) Myristate)
Coefficient of Friction
_ 0.12 0.10 0.18
(Static)
Coefficient of Friction
o 0.08 0.07 0.15
(Kinetic)
Residue
Low Very Low Moderate

(instrumental)

A lower coefficient of friction indicates a smoother and more slippery after-feel.

Table 3: Texture Analysis
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Formulation A

Formulation B

Formulation C

Parameter (Dicaprylyl . . (Isopropyl
(Dimethicone) .
Carbonate) Myristate)
Firmness 5049 48 g 55¢
Adhesiveness -15g-s -12 g-s -259g-s
Cohesiveness 0.85 0.88 0.80

Lower firmness suggests a softer product. Lower negative adhesiveness indicates less

stickiness.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Rheological Analysis

o Objective: To measure the viscosity and yield stress of the cream formulations.

e Instrument: Rotational rheometer with a parallel plate geometry (e.g., 40 mm diameter, 1 mm
gap).

e Procedure:

o

Equilibrate the sample and instrument to a controlled temperature (e.g., 25°C).

o Carefully apply the sample to the lower plate, ensuring no air bubbles are trapped.
o Lower the upper plate to the desired gap and trim any excess sample.

o Allow the sample to rest for 5 minutes to recover from loading stresses.

o Flow Curve: Perform a shear rate sweep from 0.1 to 1000 s~ to measure viscosity at

different stages of application.

o Yield Stress: Perform an oscillatory stress sweep at a constant frequency (e.g., 1 Hz) to
determine the stress at which the material begins to flow (crossover of G' and G").
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Tribological Analysis

o Objective: To measure the coefficient of friction of the cream after application on a skin-
mimicking substrate.

 Instrument: Tribometer with a probe (e.g., a silicone ball) and a substrate (e.g., Vitro-Skin®).
e Procedure:

o Apply a standardized amount of the cream (e.g., 2 mg/cm?) to the substrate and spread
evenly.

o Allow the cream to set for a defined period (e.g., 2 minutes).

o Bring the probe into contact with the treated substrate with a defined normal force (e.g., 1
N).

o Move the probe across the surface at a constant speed (e.g., 10 mm/s) and record the
frictional force.

o The coefficient of friction is calculated as the ratio of the frictional force to the normal force.

Texture Analysis

o Objective: To measure the firmness, adhesiveness, and cohesiveness of the creams.
 Instrument: Texture analyzer with a cylindrical probe.

e Procedure:

o

Fill a standard container with the cream sample, ensuring a flat surface.

[¢]

The probe penetrates the sample to a defined depth at a constant speed (e.g., 2 mm/s).

[¢]

The probe is then withdrawn from the sample.

o

Firmness: The maximum force required for the initial penetration.

(¢]

Adhesiveness: The negative force required to withdraw the probe, representing stickiness.
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o Cohesiveness: The ratio of the work of the second compression to the first, indicating the
structural recovery of the cream.

Experimental Workflow and Logical Relationships

The following diagram illustrates the workflow for the instrumental and sensory assessment of
skin feel for different emollient-containing creams.
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Caption: Workflow for comparative analysis of emollient skin feel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Instrumental measurement of skin feel and after-feel of
creams containing Dicaprylyl Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157004#instrumental-measurement-of-skin-feel-and-
after-feel-of-creams-containing-dicaprylyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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